Cas no 3731-51-9 (1-(pyridin-2-yl)methanamine)

• Product Name: 1-(pyridin-2-yl)methanamine
• CAS No: 3731-51-9
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD00006360
• CID: 44434
• PubChem ID: 19509
• Update Time: 2025-08-05

1-(pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethylpyridine
• 2-Picolylamine
• 2-Pyridylmethylamine
• 2-(Aminomethyl)pyridine
• 2-Pyridinemethanamin
• 2-Pyridinemethanamine
• Pyridin-2-ylmethanamine
• 2-Pyridinemethaneamine
• 1-(pyridin-2-yl)methanamine
• 2-Picolylamine,99%
• 2-(amino methyl) pyridine
• 3731-51-9
• NSC59705
• Q27155325
• AB00731
• 2-Pyridinylmethanamine
• o-Picolylamine
• (2-pyridyl)methanamine
• 2-Picolylamine, 99%
• PS-9292
• XK7252M2PA
• 2-(amino methyl)pyridine
• CS-W007488
• C17926
• 2-(amino)methylpyridine
• 2-aminomethyl pyrdine
• 2-aminomethylpryidine
• picolinamine
• DTXSID5063152
• A1161
• NSC-59705
• (PYRIDIN-2-YL)METHYLAMINE
• 2-(aminomethyl)pryidine
• Aminomethylpyridine
• PYRIDINE, 2-AMINOMETHYL-
• pyridine-2-ylmethylamine
• 2-amino methylpyridine
• 2-AMINOMETHYL-PYRIDINE
• C-Pyridin-2-yl-methylamine
• 1-pyridin-2-ylmethaneamine
• pyridine-2-methylamine
• (pyridin-2-ylmethyl)-amine
• 5-22-09-00232 (Beilstein Handbook Reference)
• .beta.-Picolylamine
• BCP9000115
• Z104474352
• Pyridinemethanamine
• 2-pyridyl-methylamine
• 2-Picolylamine, for HPLC derivatization, >=98.0% (GC)
• (pyridin-2-ylmethyl)amine
• C-pyridine-2-yl-methylamine
• W-106551
• pyridylmethylamine
• AKOS000118825
• picolylamine
• UNII-XK7252M2PA
• 2-(Aminomethyl)pyridine 2-Pyridinemethaneamine
• SCHEMBL2086329
• F2190-0394
• (2-pyridinylmethyl)amine
• CHEMBL32189
• 2-(Aminomethyl)pyridine;2-picolylamine
• Pyridine, 2-(aminomethyl)-
• InChI=1/C6H8N2/c7-5-6-3-1-2-4-8-6/h1-4H,5,7H
• aminomethyl pyridine
• FT-0608727
• 1-pyridin-2-ylmethanamine
• 2-aminomethyl pyridine
• 2(aminomethyl)pyridine
• 2-(aminomethyl)-pyridine
• SCHEMBL40328
• 2-(aminomethyl) pyridine
• AM803799
• CHEBI:81387
• MFCD00006360
• alpha-(Aminomethyl)pyridine
• F11236
• NS00030176
• 2-pyridylmethanamine
• Pyridin-2-Yl-Methanamine
• EINECS 223-090-5
• 2-pyridinylmethylamine
• 2-Pyridinemethylamine
• pyridin-2-ylmethylamine
• .alpha.-Picolylamine
• WLN: T6NJ B1Z
• 2-picolyl amine
• 2-Picolinamine
• NSC 59705
• EN300-19584
• BP-12086
• pyridine-2-ylmethanamine
• (pyridin-2-yl)methanamine
• (2-Pyridylmethyl)amine
• 2-amino methyl pyridine
• BRN 0108054
• pyridin-2-ylmethyl amine
• STK802385
• DB-015973

• MDL： MFCD00006360
• Inchi： 1S/C6H8N2/c7-5-6-3-1-2-4-8-6/h1-4H,5,7H2
• InChI Key： WOXFMYVTSLAQMO-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CN
• BRN： 108054

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.049 g/mL at 25 °C(lit.)
• Melting Point: -20°C
• Boiling Point: 82-85 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.544(lit.)
• PH: 11-12 (100g/l, H2O, 20℃)
• Water Partition Coefficient: dissolution
• PSA: 24.92000
• LogP: 1.19630
• Solubility: Soluble in water.
• Sensitiveness: Air Sensitive

1-(pyridin-2-yl)methanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45-S25
• RTECS：US1840000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 1-(pyridin-2-yl)methanamine

1-(pyridin-2-yl)methanamine: An Overview of a Versatile Heterocyclic Compound

1-(pyridin-2-yl)methanamine (CAS No. 3731-51-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(aminomethyl)pyridine, is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The presence of the amino group on the methyl side chain imparts unique chemical and biological properties to this molecule, making it a valuable building block in the synthesis of various pharmaceuticals and bioactive compounds.

The chemical structure of 1-(pyridin-2-yl)methanamine consists of a pyridine ring attached to a methyl group, which is further substituted with an amino group. This arrangement provides the molecule with both nucleophilic and basic properties, allowing it to participate in a wide range of chemical reactions. The compound is typically synthesized through the reductive amination of 2-picolyl chloride or 2-picolinaldehyde, using ammonia or an amine as the nitrogen source.

In recent years, 1-(pyridin-2-yl)methanamine has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a precursor in the synthesis of central nervous system (CNS) active compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of several 2-(aminomethyl)pyridine derivatives as potential inhibitors of monoamine oxidase (MAO). These derivatives exhibited potent inhibitory activity against both MAO-A and MAO-B, suggesting their potential utility in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its role in CNS drug discovery, 1-(pyridin-2-yl)methanamine has also been explored for its anti-inflammatory and anti-cancer properties. A research team from the University of California, San Francisco, investigated the effects of 2-(aminomethyl)pyridine derivatives on inflammation and cancer cell proliferation. Their findings, published in Cancer Research, demonstrated that certain derivatives could effectively inhibit the production of pro-inflammatory cytokines and reduce the viability of cancer cells. These results highlight the potential of 1-(pyridin-2-yl)methanamine-based compounds as novel therapeutic agents for inflammatory diseases and cancer.

The versatility of 1-(pyridin-2-yl)methanamine extends to its use in the development of imaging agents for diagnostic purposes. A study published in Bioconjugate Chemistry described the synthesis and evaluation of 2-(aminomethyl)pyridine-based radiotracers for positron emission tomography (PET) imaging. The researchers found that these radiotracers exhibited high selectivity and affinity for specific biological targets, making them promising candidates for non-invasive imaging applications.

In addition to its pharmaceutical applications, 1-(pyridin-2-yl)methanamine has found use in other areas such as materials science and catalysis. For example, it has been employed as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. A study published in Catalysis Science & Technology reported the use of 2-(aminomethyl)pyridine as a chelating ligand in palladium-catalyzed cross-coupling reactions, demonstrating improved yields and reduced formation of by-products.

The safety profile of 1-(pyridin-2-yl)methanamine is an important consideration for its practical applications. While it is generally considered safe when handled under appropriate conditions, it is important to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials and should be handled using appropriate personal protective equipment (PPE).

In conclusion, 1-(pyridin-2-yl)methanamine (CAS No. 3731-51-9) is a versatile heterocyclic compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, materials science, and catalysis. Its unique chemical structure and properties make it an attractive building block for the synthesis of bioactive compounds with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.